Cas no 98083-46-6 (5-chloro-3-nitro-1H-indazole)

• Product Name: 5-chloro-3-nitro-1H-indazole
• CAS No: 98083-46-6
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 1993067
• PubChem ID: 135742448
• Update Time: 2025-04-23

5-chloro-3-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-chloro-3-nitro-
• 5-chloro-3-nitro-1H-indazole
• 98083-46-6
• DTXSID20760391

• Inchi： 1S/C7H4ClN3O2/c8-4-1-2-6-5(3-4)7(10-9-6)11(12)13/h1-3H,(H,9,10)
• InChI Key： IPAIAVVOZOGDIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C([N+](=O)[O-])NN=2

Computed Properties

• Exact Mass: 196.9992041Da
• Monoisotopic Mass: 196.9992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-chloro-3-nitro-1H-indazole

5-Chloro-3-Nitro-1H-Indazole: Properties, Applications, and Market Insights

5-Chloro-3-nitro-1H-indazole (CAS No. 98083-46-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted indazole derivative features a unique molecular structure combining a chloro group at the 5-position and a nitro group at the 3-position of the indazole core, making it particularly valuable for modern drug discovery programs.

The compound's molecular formula C7H4ClN3O2 and molecular weight of 197.58 g/mol position it as an important building block in medicinal chemistry. Recent literature searches show growing interest in 5-chloro-3-nitro-1H-indazole synthesis methods, with researchers optimizing routes to achieve higher yields and purity. The presence of both electron-withdrawing groups (chloro and nitro) creates interesting electronic effects that influence the compound's reactivity pattern.

In pharmaceutical applications, 1H-indazole derivatives have emerged as privileged scaffolds for kinase inhibitors and other therapeutic agents. The specific substitution pattern in 5-chloro-3-nitro-1H-indazole makes it particularly valuable for developing novel anti-inflammatory and anticancer compounds. Recent patent analyses reveal increasing references to this compound in drug candidate pipelines, especially in targeted therapies.

The material science field has also explored nitroindazole compounds for advanced applications. The electron-deficient nature of 5-chloro-3-nitro-1H-indazole makes it suitable for designing organic semiconductors and photoactive materials. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its optoelectronic properties show promise.

From a commercial perspective, the global market for specialty indazole derivatives has shown steady growth, with CAS 98083-46-6 maintaining consistent demand among research institutions and pharmaceutical developers. Current market analysis indicates particular interest from North American and European research hubs, driven by increased investment in small molecule drug discovery.

Quality specifications for 5-chloro-3-nitro-1H-indazole typically require ≥98% purity, with HPLC being the standard analytical method for verification. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from light to maintain stability. These handling protocols align with best practices for nitroaromatic compounds in research settings.

Environmental and safety considerations for 98083-46-6 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling. Disposal should follow institutional guidelines for nitrogen-containing aromatic compounds to ensure environmental protection.

Recent scientific literature highlights innovative applications of 5-chloro-3-nitro-1H-indazole in materials science. Several studies have demonstrated its utility as a precursor for conductive polymers and as a ligand in coordination chemistry. The compound's ability to participate in various coupling reactions makes it valuable for creating more complex molecular architectures.

Future research directions for CAS 98083-46-6 appear focused on expanding its utility in drug discovery and materials science. With the growing importance of indazole-based pharmaceuticals in treating various conditions, this compound's significance in medicinal chemistry is expected to increase. Additionally, its potential in energy-related applications may drive further investigation into its physicochemical properties.

For researchers sourcing 5-chloro-3-nitro-1H-indazole, current market trends show availability from several specialty chemical suppliers, with options for both small-scale research quantities and bulk procurement. The compound's price stability reflects its established position as a research chemical, though prices may vary based on purity specifications and order volume.